Cas no 2171636-30-7 (3-(3-ethoxypropyl)(methyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid)

• Product Name: 3-(3-ethoxypropyl)(methyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• CAS No: 2171636-30-7
• MF: C₂₅H₃₀N₂O₆
• MW: 454.515507221222
• CID: 6385804
• PubChem ID: 165546605
• Update Time: 2025-06-08

3-(3-ethoxypropyl)(methyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-ethoxypropyl)(methyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• EN300-1512942
• 2171636-30-7
• 3-[(3-ethoxypropyl)(methyl)carbamoyl]-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid

• Inchi： 1S/C25H30N2O6/c1-3-32-14-8-13-27(2)24(30)22(15-23(28)29)26-25(31)33-16-21-19-11-6-4-9-17(19)18-10-5-7-12-20(18)21/h4-7,9-12,21-22H,3,8,13-16H2,1-2H3,(H,26,31)(H,28,29)
• InChI Key： HFRLNTSQLIOFBC-UHFFFAOYSA-N
• SMILES： O(C(NC(CC(=O)O)C(N(C)CCCOCC)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 454.21038668g/mol
• Monoisotopic Mass: 454.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 12
• Complexity: 649
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 105Ų

Additional information on 3-(3-ethoxypropyl)(methyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid

3-(3-ethoxypropyl)(methyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic Acid: A Comprehensive Overview

3-(3-Ethoxypropyl)(methyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid (CAS No. 2171636-30-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a fluorenylmethoxycarbonyl (Fmoc) protecting group and an ethoxypropyl substituent, which collectively contribute to its potential applications in drug development and synthetic chemistry.

The Fmoc group is widely used in peptide synthesis to protect the amino group of amino acids. It is known for its stability under various reaction conditions and can be selectively removed using mild base treatment, making it an ideal choice for multistep synthetic processes. The presence of the Fmoc group in this compound suggests that it may be used as an intermediate in the synthesis of complex peptides or other bioactive molecules.

The ethoxypropyl substituent, on the other hand, imparts additional hydrophobicity to the molecule, which can influence its solubility and bioavailability. This feature is particularly important in drug design, where optimizing the balance between hydrophilicity and hydrophobicity is crucial for achieving desired pharmacokinetic properties. The combination of these structural elements makes 3-(3-ethoxypropyl)(methyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid a versatile building block in the development of novel therapeutic agents.

Recent studies have highlighted the potential of this compound in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that compounds with similar structures exhibit potent anti-inflammatory and anti-cancer activities. The Fmoc group has been shown to enhance the stability and bioavailability of these compounds, while the ethoxypropyl substituent contributes to their selective targeting of specific cellular pathways.

In another study, published in Bioorganic & Medicinal Chemistry Letters, scientists explored the use of this compound as a scaffold for developing inhibitors of protein-protein interactions (PPIs). PPIs are critical for many biological processes, and their disruption can lead to various diseases. The unique structure of 3-(3-ethoxypropyl)(methyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid makes it an excellent candidate for designing small molecules that can selectively modulate PPIs, opening new avenues for drug discovery.

The synthesis of 3-(3-ethoxypropyl)(methyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid involves several well-established chemical reactions. The key steps include the formation of the Fmoc protected amino acid derivative, followed by coupling with an appropriate carboxylic acid or ester to introduce the ethoxypropyl substituent. These reactions are typically carried out under carefully controlled conditions to ensure high yields and purity.

From a safety perspective, handling this compound requires adherence to standard laboratory protocols for working with organic chemicals. While it is not classified as a hazardous material, proper personal protective equipment (PPE) should be used to minimize exposure risks. Additionally, waste disposal should follow guidelines set by relevant environmental and safety regulations.

In conclusion, 3-(3-Ethoxypropyl)(methyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid (CAS No. 2171636-30-7) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features make it a valuable tool for developing new therapeutic agents and advancing our understanding of complex biological processes. As research in this area continues to evolve, this compound is likely to play an increasingly important role in driving innovation and improving human health.